Cas no 1806329-86-1 (1-(2-Amino-3-methylphenyl)-1-bromopropan-2-one)

• Product Name: 1-(2-Amino-3-methylphenyl)-1-bromopropan-2-one
• CAS No: 1806329-86-1
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5005268
• Update Time: 2025-07-13

1-(2-Amino-3-methylphenyl)-1-bromopropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-3-methylphenyl)-1-bromopropan-2-one

• Inchi： 1S/C10H12BrNO/c1-6-4-3-5-8(10(6)12)9(11)7(2)13/h3-5,9H,12H2,1-2H3
• InChI Key： ZPOJHAXWSNMTGI-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Additional information on 1-(2-Amino-3-methylphenyl)-1-bromopropan-2-one

Comprehensive Overview of 1-(2-Amino-3-methylphenyl)-1-bromopropan-2-one (CAS No. 1806329-86-1)

1-(2-Amino-3-methylphenyl)-1-bromopropan-2-one is a specialized organic compound with the CAS number 1806329-86-1, widely recognized in pharmaceutical and chemical research. This compound features a unique molecular structure combining an amino group and a bromine substituent, making it a valuable intermediate in synthetic chemistry. Its applications span drug discovery, material science, and agrochemical development, aligning with current trends in green chemistry and sustainable synthesis.

The growing interest in 1-(2-Amino-3-methylphenyl)-1-bromopropan-2-one is driven by its role in heterocyclic compound synthesis, a hot topic in medicinal chemistry. Researchers frequently explore its reactivity for constructing nitrogen-containing scaffolds, which are pivotal in designing bioactive molecules. Recent studies highlight its potential in catalysis and ligand design, addressing demands for high-efficiency reactions and low-waste processes—key concerns in modern industrial applications.

From a technical perspective, the compound’s bromoketone moiety offers versatile functionalization opportunities, enabling C-C bond formation and ring-closure reactions. This aligns with frequent search queries like "bromoketone applications in organic synthesis" or "amino-phenyl derivatives in drug development." Its stability under controlled conditions and compatibility with microwave-assisted synthesis further enhance its utility, reflecting industry shifts toward energy-efficient methodologies.

Quality control of CAS 1806329-86-1 involves advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring purity for research-grade use. Discussions on platforms like ResearchGate often emphasize its handling protocols and storage recommendations, addressing common user questions about compound stability and solubility profiles. These insights cater to both academic and industrial audiences seeking reliable data for process optimization.

In summary, 1-(2-Amino-3-methylphenyl)-1-bromopropan-2-one exemplifies innovation in synthetic chemistry, bridging gaps between molecular design and practical applications. Its relevance to trending topics like precision medicine and catalytic asymmetric synthesis ensures sustained interest, while SEO-friendly terms such as "bromoketone building blocks" and "amino-methylphenyl derivatives" enhance discoverability. This positions the compound as a focal point for future breakthroughs in functional materials and therapeutic agents.